N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(dimethylamino)ethyl)-5-nitrofuran-2-carboxamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-5-nitrofuran-2-carboxamide;hydrochloride
• InChI: InChI=1S/C17H16N4O6S.ClH/c1-19(2)5-6-20(16(22)11-3-4-15(27-11)21(23)24)17-18-10-7-12-13(26-9-25-12)8-14(10)28-17;/h3-4,7-8H,5-6,9H2,1-2H3;1H
• InChI Key: LKCLREARTSURQY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=CC=C(O4)[N+](=O)[O-].Cl
• Molecular Formula: C17H17ClN4O6S
• Molecular Weight: 440.9 g/mol

Description

“[1,3]Dioxolo[4’,5’:4,5]benzo[1,2-d]thiazol-6-amine” is a compound with the CAS Number: 50850-94-7. It has a molecular weight of 194.21. The compound is typically stored at room temperature in a dark place.

Physical and Chemical Properties The InChI Code for this compound is 1S/C8H6N2O2S/c9-8-10-4-1-5-6 (12-3-11-5)2-7 (4)13-8/h1-2H,3H2, (H2,9,10). The compound is a solid at room temperature.

Scientific Research Applications

However, to provide some insight into the type of research that typically involves complex molecules similar to the one you're inquiring about, here are some general themes based on the characteristics of molecules mentioned in the search results:

Synthesis and Characterization

Research in this area focuses on the synthesis of novel compounds with potential applications in pharmaceuticals or materials science. Studies often detail the chemical reactions used to create these compounds, their yields, and their physical and chemical properties. For example, work by Pavlo V. Zadorozhnii et al. (2019) on the synthesis and spectral characteristics of N-(1-([1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylamino)-2,2,2-trichloroethyl)carboxamides illustrates the complexity of synthesizing novel molecules and characterizing them through complex spectral studies (Zadorozhnii et al., 2019).

Biological Activity and Applications

Compounds with intricate structures, including various heterocycles like benzothiazoles, often undergo evaluation for their biological activities, such as antimicrobial, antifungal, anti-inflammatory, and anticancer properties. For instance, A. Abu‐Hashem et al. (2020) explored novel benzodifuranyl derivatives for their anti-inflammatory and analgesic properties, showcasing the potential therapeutic applications of these complex molecules (Abu‐Hashem et al., 2020).

Mechanistic Insights and Drug Design

Research often delves into understanding the mechanisms by which these compounds interact with biological targets. This insight is crucial for drug design and optimization. For example, the study on the efficacies of nitazoxanide and other thiazolides against Neospora caninum tachyzoites by M. Esposito et al. (2005) demonstrates the investigation into the modes of action of thiazolide compounds and their potential for treating infections (Esposito et al., 2005).

Safety and Hazards

The compound has several hazard statements including H302-H312-H315-H319-H332-H335. Precautionary measures include P261-P264-P270-P271-P280-P301+P312-P302+P352-P304+P340-P305+P351+P338-P330-P332+P313-P337+P313-P362-P403+P233-P405-P501.